N-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)propan-2-amine

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)propan-2-amine
• InChI: InChI=1S/C12H17NO2/c1-9(2)13-7-10-8-14-11-5-3-4-6-12(11)15-10/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key: YWVKUINDDXVDHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1COC2=CC=CC=C2O1
• Molecular Formula: C12H17NO2
• DSSTOX Substance ID: DTXSID20383281
• Molecular Weight: 207.27 g/mol
• CAS RN: 21398-64-1

Description

“N-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)propan-2-amine” is an organic compound containing a benzodioxin group and an amine group. Benzodioxins are a class of organic compounds containing a benzene ring fused to a dioxin ring. The amine group suggests that this compound could exhibit basic properties and could participate in reactions typical of amines.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, contains a benzodioxin ring, which is a type of heterocyclic compound. Heterocyclic compounds are often aromatic, meaning they have a special stability due to delocalized electrons.

Chemical Reactions Analysis

As an amine, this compound could participate in a variety of reactions, including acid-base reactions, alkylation, and acylation. The benzodioxin ring could also undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. As an amine, it would likely have a basic character. The benzodioxin ring could contribute to its aromaticity.

Scientific Research Applications

• Pd-Catalyzed Asymmetric Intramolecular Aryl C–O Bond Formation

  • Application : This research involves the enantioselective synthesis of (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanols using a chiral spirodiphosphine monoxide ligand with 1,1′-spirobiindane backbone (SDP(O)).
  • Method : The method involves a desymmetrization strategy of Pd-catalyzed intramolecular asymmetric aryl C O coupling of 2-(2-halophenoxy)-− propane-1,3-diols.
  • Results : The protocol provides an efficient and highly enantioselective method for the synthesis of 2-hydroxymethyl-1,4-benzodioxanes.

• Synthesis of 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][1,4]oxazine-8-carboxamide derivatives as PARP1 inhibitors

  • Application : This research involves the synthesis of 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][1,4]oxazine-8-carboxamide derivatives as inhibitors of Poly (ADP-ribose) polymerase 1 (PARP1), a widely explored anticancer drug target.
  • Method : The method involves high-throughput virtual screening (HTVS) of a Maybridge small molecule library using the PARP1-benzimidazole-4-carboxamide co-crystal structure and pharmacophore model.
  • Results : The research led to the identification of three PARP1 inhibitors with IC50 values of 12 μM, 5.8 μM, and 0.88 μM.

• Crystal Structure Analysis

  • Application : This research involves the crystal structure analysis of a compound similar to "N-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)propan-2-amine".
  • Method : The method involves the use of X-ray crystallography to determine the atomic and molecular structure of a crystal.
  • Results : The results include the crystallographic parameters such as unit cell dimensions and the positions of atoms within the crystal.

• α2-Adrenoceptor Subtype C (alpha-2C) Antagonists

  • Application : This research involves the use of 2,3-Dihydrobenzo[b][1,4]dioxin-2-ylmethyl)piperazin-1-yl derivatives as α2-Adrenoceptor subtype C (alpha-2C) antagonists.
  • Method : The method involves the synthesis of these compounds and their testing as potential treatments for sleep-related breathing disorders.
  • Results : The results of this research could potentially lead to new treatments for sleep-related breathing disorders.

• Cannabinoid Receptor 2 (CB2) Ligands

  • Application : This research involves the development of new CB2 ligands with enhanced potency and selectivity.
  • Method : The method involves the synthesis of these compounds and their testing as potential treatments for various conditions.
  • Results : The results of this research could potentially lead to new treatments for conditions such as pain, inflammation, and neurodegenerative diseases.

• Crystal Structure Analysis

  • Application : This research involves the crystal structure analysis of a compound similar to "N-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)propan-2-amine".
  • Method : The method involves the use of X-ray crystallography to determine the atomic and molecular structure of a crystal.
  • Results : The results include the crystallographic parameters such as unit cell dimensions and the positions of atoms within the crystal.

• Selective PI3Kδ Inhibitors

  • Application : This research involves the development of selective PI3Kδ inhibitors.
  • Method : The method involves the synthesis of these compounds and their testing as potential treatments for various conditions.
  • Results : The results of this research could potentially lead to new treatments for conditions such as pain, inflammation, and neurodegenerative diseases.